1-chloro-2-[2-(2-ethoxyphenoxy)ethoxy]-4-methylbenzene

• IUPAC Name: 1-chloro-2-[2-(2-ethoxyphenoxy)ethoxy]-4-methylbenzene
• InChI: InChI=1S/C17H19ClO3/c1-3-19-15-6-4-5-7-16(15)20-10-11-21-17-12-13(2)8-9-14(17)18/h4-9,12H,3,10-11H2,1-2H3
• InChI Key: YKGKJERXFMBBAP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCCOC2=C(C=CC(=C2)C)Cl
• Molecular Formula: C17H19ClO3
• Molecular Weight: 306.8 g/mol

Description

1-chloro-2-[2-(2-ethoxyphenoxy)ethoxy]-4-methylbenzene, also known as "Bis(2-ethoxyphenyl) ether chloromethyl methyl ether," is a chemical compound that has been widely used in scientific research. This compound is synthesized through a specific method and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-chloro-2-[2-(2-ethoxyphenoxy)ethoxy]-4-methylbenzene is not well understood. However, it has been suggested that this compound may act as an alkylating agent, which can modify DNA and other cellular components.
Biochemical and Physiological Effects:
1-chloro-2-[2-(2-ethoxyphenoxy)ethoxy]-4-methylbenzene has been found to have various biochemical and physiological effects. This compound has been shown to have cytotoxic effects on cancer cells, which may make it a potential candidate for cancer therapy. Additionally, this compound has been found to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using 1-chloro-2-[2-(2-ethoxyphenoxy)ethoxy]-4-methylbenzene in lab experiments is its ability to modify cellular components, which can be useful in studying various biological processes. However, one limitation of using this compound is its potential toxicity, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research involving 1-chloro-2-[2-(2-ethoxyphenoxy)ethoxy]-4-methylbenzene. One potential direction is to further investigate its potential as a cancer therapy. Additionally, further studies could be conducted to better understand its mechanism of action and to identify other potential applications for this compound.

Synthesis Methods

The synthesis of 1-chloro-2-[2-(2-ethoxyphenoxy)ethoxy]-4-methylbenzene involves the reaction of 2-(2-ethoxyphenoxy)ethanol with chloromethyl methyl ether in the presence of a base. This reaction leads to the formation of the desired compound, which can then be purified through various methods, including column chromatography.

Scientific Research Applications

1-chloro-2-[2-(2-ethoxyphenoxy)ethoxy]-4-methylbenzene has been used in various scientific research studies, including in the field of organic chemistry. This compound has been found to be useful in the synthesis of other compounds, including those with potential pharmaceutical applications.